Cas no 117821-12-2 (2-Piperidinecarboxylicacid, 3,4-dihydroxy-, [2S-(2a,3b,4a)]- (9CI))

• Product Name: 2-Piperidinecarboxylicacid, 3,4-dihydroxy-, [2S-(2a,3b,4a)]- (9CI)
• CAS No: 117821-12-2
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 142429
• PubChem ID: 452016
• Update Time: 2025-04-19

2-Piperidinecarboxylicacid, 3,4-dihydroxy-, [2S-(2a,3b,4a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 3,4-dihydroxy-, [2S-(2a,3b,4a)]- (9CI)
• 2S,3R,4R-3,4-Dihydroxypipecolic acid
• (2S,3R,4R)-3,4-dihydroxypiperidine-2-carboxylic acid
• DTXSID60151921
• 117821-12-2
• SCHEMBL9724466
• 2-Piperidinecarboxylic acid, 3,4-dihydroxy-, [2S-(2a,3b,4a)
• (2s,3r,4r)-3,4-dihydroxypipecolic acid
• 2-Piperidinecarboxylic acid, 3,4-dihydroxy-, (2S-(2alpha,3beta,4alpha)

• Inchi： 1S/C6H11NO4/c8-3-1-2-7-4(5(3)9)6(10)11/h3-5,7-9H,1-2H2,(H,10,11)/t3-,4+,5+/m1/s1
• InChI Key： SUCGXPHEYBRFIL-WISUUJSJSA-N
• SMILES： O[C@@H]1[C@@H](C(=O)O)NCC[C@H]1O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.8
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.482
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.57
• PSA: 89.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives